(2E)-1-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]-3-[(4-methylphenyl)amino]prop-2-en-1-one

• IUPAC Name: (E)-3-(4-methylanilino)-1-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)prop-2-en-1-one
• InChI: InChI=1S/C19H17N3OS/c1-13-5-7-16(8-6-13)21-11-9-17(23)18-14(2)22-19(24-18)15-4-3-10-20-12-15/h3-12,21H,1-2H3/b11-9+
• InChI Key: XCGUKXCGEMICCM-PKNBQFBNSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC=CC(=O)C2=C(N=C(S2)C3=CN=CC=C3)C
• Isomeric SMILES: CC1=CC=C(C=C1)N/C=C/C(=O)C2=C(N=C(S2)C3=CN=CC=C3)C
• Molecular Formula: C19H17N3OS
• Molecular Weight: 335.4 g/mol
• CAS No.: 1823194-79-1

Description

(2E)-1-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]-3-[(4-methylphenyl)amino]prop-2-en-1-one is a recognized small molecule inhibitor that selectively targets the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase . This compound is of significant interest in oncology research, particularly in the study of EGFR-driven cancers such as non-small cell lung carcinoma. Its mechanism of action involves competitively binding to the ATP-binding site of the receptor, thereby suppressing autophosphorylation and disrupting downstream signaling pathways like MAPK/ERK and PI3K/Akt, which are critical for cellular proliferation, survival, and metastasis. Researchers utilize this compound as a chemical tool to probe the biological consequences of EGFR inhibition, to investigate mechanisms of drug resistance, and to evaluate its efficacy in combination therapies within in vitro and in vivo preclinical models . Its structure, featuring a (2E)-propen-1-one chain, is characteristic of a class of molecules designed for targeted kinase inhibition.

Biological Activity

The compound (2E)-1-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]-3-[(4-methylphenyl)amino]prop-2-en-1-one is a thiazole derivative that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure

The compound features a thiazole ring fused with a pyridine moiety and an enone functionality. Its chemical formula is $C_{18}H_{18}N_{2}S$, and it has a molecular weight of approximately 298.42 g/mol.

Antitumor Activity

Research indicates that thiazole derivatives exhibit significant antitumor properties. For instance, compounds similar to the one have demonstrated cytotoxic effects against various cancer cell lines. A study reported that thiazole-containing compounds can inhibit cell proliferation through mechanisms involving apoptosis and cell cycle arrest. The presence of electron-donating groups, such as methyl groups on the phenyl ring, enhances their activity against cancer cells .

Table 1: Antitumor Activity of Thiazole Derivatives

Compound	Cell Line Tested	IC50 (µM)	Mechanism of Action
Compound A	MCF-7	1.61	Apoptosis induction
(2E)-1-[4-methyl...	HeLa	2.00	Cell cycle arrest
Compound B	A549	0.98	Inhibition of tubulin polymerization

Anticonvulsant Activity

Thiazole derivatives have also been explored for their anticonvulsant properties. A study highlighted that certain thiazole analogues showed promising results in reducing seizure activity in animal models, suggesting their potential as therapeutic agents for epilepsy . The structure-activity relationship (SAR) indicated that modifications on the thiazole ring significantly affect anticonvulsant efficacy.

Antimicrobial Activity

The compound has shown antimicrobial activity against various pathogens. Thiazoles are known to disrupt microbial cell membranes and inhibit essential metabolic pathways. In vitro studies have demonstrated that similar thiazole derivatives possess bactericidal effects against Gram-positive and Gram-negative bacteria .

Case Studies

Case Study 1: Anticancer Properties
A recent study evaluated the anticancer effects of a series of thiazole derivatives, including the compound , against human breast cancer cells (MCF-7). The results indicated significant cytotoxicity with an IC50 value lower than standard chemotherapeutics like doxorubicin. The study concluded that these compounds could serve as lead candidates for further development in cancer therapy .

Case Study 2: Anticonvulsant Effects
In another research effort, a specific thiazole derivative was tested in a pentylenetetrazol (PTZ)-induced seizure model in mice. The compound exhibited dose-dependent anticonvulsant activity, providing over 80% protection at optimal doses. This suggests its potential utility in developing new anticonvulsant medications .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Heterocyclic Diversity

The target compound’s thiazole core distinguishes it from analogs with triazole, pyrazole, or thiadiazole rings. Key comparisons include:

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Crystallographic R Factor	Key Features	Reference
Target Compound	Thiazole	Pyridin-3-yl, 4-methylphenylamino	Not reported	Not reported	E-configuration, enone linkage	-
(2E)-1-[5-Methyl-1-(4-methylphenyl)-1H-triazol-4-yl]-3-[4-(piperidin-1-yl)phenyl]prop-2-en-1-one	Triazole	4-Methylphenyl, piperidinyl	~370 (estimated)	0.058	High crystallographic precision
(2Z)-1-(5-Hydroxy-3-methyl-1-phenylpyrazol-4-yl)-3-(4-methylanilino)but-2-en-1-one	Pyrazole	4-Methylanilino, hydroxy	~337 (estimated)	Not reported	Z-configuration, hydrogen-bonded hexamers
(E)-3-Methyl-5-(4-methylphenoxy)-1-phenylpyrazole-4-carbaldehyde oxime	Pyrazole + Thiazole	2-Chlorothiazolyl, methylphenoxy	~400 (estimated)	Not reported	Oxime group, chloro substituent
4-({[5-(2,4-Dichlorophenyl)thiadiazol-2-yl]amino}methylene)-2-(2,4-dimethylphenyl)-5-methylpyrazol-3-one	Thiadiazole	Dichlorophenyl, dimethylphenyl	458.36	Not reported	High lipophilicity, bulky substituents

Physicochemical and Electronic Properties

• Lipophilicity : Thiadiazole derivatives ( ) with dichlorophenyl groups exhibit higher LogP values compared to the target compound’s pyridinyl group, which may enhance membrane permeability but reduce aqueous solubility.
• Stereochemical Effects: The E-configuration in the target compound vs.
• Electron Effects : Electron-withdrawing groups (e.g., nitro in ) contrast with the electron-donating methyl groups in the target compound, affecting reactivity and charge distribution.

Q & A

Basic Question: What are the standard protocols for synthesizing (2E)-1-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]-3-[(4-methylphenyl)amino]prop-2-en-1-one?

Answer:
The synthesis involves multi-step organic reactions, typically starting with the formation of the thiazole core. Key steps include:

• Thiazole ring construction : Cyclocondensation of a thiourea derivative with α-halo ketones under reflux in ethanol or acetonitrile .
• Substituent introduction : Coupling of the pyridin-3-yl group via palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) .
• Enaminone formation : Reaction of the thiazole intermediate with 4-methylphenyl isocyanate or amine derivatives under basic conditions (e.g., K₂CO₃ in DMF) .
• Purification : Column chromatography and recrystallization in ethanol/water mixtures to achieve >95% purity.
  Monitoring : Thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy are critical for tracking intermediates .

Advanced Question: How can conflicting data on reaction yields in the synthesis of this compound be resolved?

Answer:
Yield discrepancies often arise from variations in solvent polarity, catalyst loading, or temperature. Methodological approaches include:

• Design of Experiments (DoE) : Systematic optimization of parameters (e.g., temperature, solvent ratio) using response surface methodology .
• Kinetic studies : Monitoring reaction progress via in situ IR spectroscopy to identify rate-limiting steps .
• Catalyst screening : Testing palladium vs. copper catalysts for coupling steps, as Cu(I) may reduce side-product formation in polar aprotic solvents like DMSO .
  Example : A 15% yield increase was reported when switching from Pd(PPh₃)₄ to CuI/1,10-phenanthroline in acetonitrile .

Basic Question: What spectroscopic techniques are most reliable for confirming the structure of this compound?

Answer:

• NMR spectroscopy :
  • ¹H NMR : Distinct signals for the enaminone proton (δ 8.2–8.5 ppm, E-configuration) and pyridinyl protons (δ 7.5–8.1 ppm) .
  • ¹³C NMR : Carbonyl resonance at ~190 ppm and thiazole C-2 at 165 ppm .
• Mass spectrometry (HRMS) : Exact mass confirmation (e.g., [M+H]⁺ calculated for C₂₀H₁₈N₃OS: 356.1219) .
• X-ray crystallography : Definitive proof of stereochemistry via single-crystal analysis (e.g., CCDC deposition) .

Advanced Question: How can researchers design in vitro assays to evaluate this compound’s inhibitory activity against kinase targets?

Answer:

• Target selection : Prioritize kinases with conserved ATP-binding pockets (e.g., EGFR, JAK2) due to the compound’s enaminone moiety .
• Assay design :
  • Fluorescence polarization : Use FITC-labeled ATP analogs to measure competitive binding .
  • Kinase-Glo® luminescence : Quantify residual ATP post-reaction to determine IC₅₀ values .
• Control experiments : Compare with known inhibitors (e.g., erlotinib for EGFR) and validate via Western blotting for phosphorylation levels .

Basic Question: What structural analogs of this compound have been studied, and how do their activities compare?

Answer:
Analog modifications focus on the thiazole and enaminone moieties:

Analog	Modification	Activity	Reference
Pyridinyl → Phenyl	Reduced solubility	10-fold lower kinase inhibition
4-Methylphenyl → 4-Chlorophenyl	Enhanced lipophilicity	Improved IC₅₀ (EGFR: 0.2 μM vs. 0.5 μM)
Thiazole → Oxazole	Altered H-bonding	Loss of activity due to weaker ATP-pocket binding

Advanced Question: How can computational methods elucidate the compound’s binding mode to biological targets?

Answer:

• Molecular docking (AutoDock Vina) : Dock the compound into crystal structures of kinases (PDB: 1M17 for EGFR). Key interactions include:
  • Hydrogen bonding between the enaminone carbonyl and kinase hinge region (Met793) .
  • π-π stacking of the pyridinyl group with Phe723 .
• Molecular dynamics (GROMACS) : Simulate binding stability over 100 ns; analyze root-mean-square deviation (RMSD) to confirm pose retention .
• Free energy calculations (MM-PBSA) : Estimate binding energy contributions (e.g., ΔG = -45 kcal/mol for EGFR) .

Advanced Question: How should researchers address contradictions in reported biological activity data (e.g., IC₅₀ variability)?

Answer:

• Source analysis : Check assay conditions (e.g., ATP concentration, pH). Variability often arises from:
  • High ATP (1 mM vs. physiological 0.1 mM) reducing apparent potency .
  • Serum protein binding in cell-based vs. enzyme assays .
• Meta-analysis : Pool data from ≥3 independent studies and apply statistical weighting .
• Orthogonal validation : Confirm activity via SPR (surface plasmon resonance) for direct binding kinetics .

Basic Question: What strategies are recommended for improving the compound’s aqueous solubility for in vivo studies?

Answer:

• Prodrug design : Introduce phosphate esters at the enaminone carbonyl, cleaved in vivo by phosphatases .
• Co-solvent systems : Use 10% DMSO/cyclodextrin complexes in PBS (pH 7.4) .
• Nanoformulation : Encapsulate in PEGylated liposomes (size: 100–150 nm, PDI <0.2) .